![molecular formula Al B1245508 Aluminium-27](/img/structure/B1245508.png)
Aluminium-27
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Aluminium-27 atom is the stable isotope of aluminium with relative atomic mass 26.98153 and nuclear spin (5)/2.
A metallic element that has the atomic number 13, atomic symbol Al, and atomic weight 26.98.
Scientific Research Applications
Nuclear Magnetic Resonance (NMR) Spectroscopy
Aluminium-27 (27Al) NMR spectroscopy has emerged as a valuable tool for elucidating the local environment of aluminium nuclei in various materials. The isotropic chemical shift, coupling constants, and relaxation rates obtained from 27Al NMR provide insights into the local structure and chemistry of aluminium. This technique has been widely applied in materials science, especially for studying aluminum-based materials such as polyoxoanions, zeolites, aluminophosphates, and metal-organic frameworks. Recent methodological advancements have significantly improved the acquisition and interpretation of NMR data, making 27Al NMR a powerful technique for exploring the complex local environments of aluminium in materials where long-range periodicity is absent (Haouas, Taulelle, & Martineau, 2016).
Structural Characterization of Molecular Sieves
Aluminium in Nuclear Physics Experiments
Aluminium, particularly in the form of 27Al, plays a crucial role in nuclear physics experiments as an energy degrader, catcher foil, or backing material. The excitation functions of the 27Al+20Ne reaction, crucial for understanding nuclear reactions and processes, have been extensively studied to identify various evaporation residues and their implications for nuclear physics research (Choudhury & Lahiri, 2019).
Structural Applications in Civil Engineering
Aluminium alloys, including those containing 27Al, have seen significant use in civil engineering due to their strength, lightweight, and corrosion resistance. Research has focused on understanding the structural behavior of extruded and welded aluminium members, providing a solid foundation for modern design codes and advancing the use of aluminium in structural applications (Mazzolani, 2006).
properties
Molecular Formula |
Al |
---|---|
Molecular Weight |
26.981538 g/mol |
IUPAC Name |
aluminum-27 |
InChI |
InChI=1S/Al/i1+0 |
InChI Key |
XAGFODPZIPBFFR-IGMARMGPSA-N |
Isomeric SMILES |
[27Al] |
SMILES |
[Al] |
Canonical SMILES |
[Al] |
synonyms |
Aluminium 27 Aluminium-27 Aluminum Aluminum 27 Aluminum-27 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.